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Compound of Interest

Compound Name: Axinysone B

Cat. No.: B15565282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Axinysone B is a naturally occurring sesquiterpenoid that has garnered interest within the

scientific community for its potential biological activities. First identified from both fungal and

algal sources, this compound presents a unique chemical scaffold that is a subject of ongoing

research for its therapeutic potential. This technical guide provides a comprehensive overview

of the available scientific data on Axinysone B, including its chemical properties, biological

activities with corresponding quantitative data, and the experimental protocols utilized in its

study.

Chemical Properties
Axinysone B is classified as an aristolane sesquiterpenoid. Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value

CAS Number 1114491-60-9

Molecular Formula C₁₅H₂₂O₂

Molecular Weight 234.33 g/mol

Source
Mushroom Anthracophyllum sp. BCC18695 and

Red Alga Laurencia similis

Purity ≥98%

Biological Activity
Axinysone B has been evaluated for a range of biological activities, including antimalarial,

antibacterial, and cytotoxic effects. The quantitative data from these studies are presented

below.

Antimalarial Activity
Organism Strain IC₅₀ (µg/mL)

Plasmodium falciparum K1 >50

Antibacterial Activity
Organism MIC (µg/mL)

Bacillus cereus >100

Cytotoxicity
Cell Line Cell Type IC₅₀ (µg/mL)

KB Oral epidermoid carcinoma >100

MCF-7 Breast adenocarcinoma >100

NCI-H187 Small cell lung cancer >100

Vero African green monkey kidney >100
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Experimental Protocols
Detailed methodologies for the key experiments cited are provided to facilitate reproducibility

and further investigation.

Isolation of Axinysone B from Anthracophyllum sp.
BCC18695
The isolation of Axinysone B from the mushroom Anthracophyllum sp. BCC18695 involves a

multi-step extraction and chromatographic purification process.

To cite this document: BenchChem. [An In-depth Technical Guide to Axinysone B (CAS:
1114491-60-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565282#axinysone-b-cas-number-1114491-60-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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